Cas no 2138063-21-3 (1-(2-Ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one)
1-(2-Ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2138063-21-3
- 1-(2-ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one
- EN300-1160297
- 1-(2-Ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one
-
- Inchi: 1S/C13H24N2O2/c1-3-10-5-6-11(16)9-12(10)15-8-4-7-14(2)13(15)17/h10-12,16H,3-9H2,1-2H3
- InChI Key: RPBNVRWTVZJVLK-UHFFFAOYSA-N
- SMILES: OC1CCC(CC)C(C1)N1C(N(C)CCC1)=O
Computed Properties
- Exact Mass: 240.183778013g/mol
- Monoisotopic Mass: 240.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 43.8Ų
1-(2-Ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1160297-0.05g |
1-(2-ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one |
2138063-21-3 | 0.05g |
$1152.0 | 2023-05-26 | ||
| Enamine | EN300-1160297-0.1g |
1-(2-ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one |
2138063-21-3 | 0.1g |
$1207.0 | 2023-05-26 | ||
| Enamine | EN300-1160297-0.25g |
1-(2-ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one |
2138063-21-3 | 0.25g |
$1262.0 | 2023-05-26 | ||
| Enamine | EN300-1160297-0.5g |
1-(2-ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one |
2138063-21-3 | 0.5g |
$1316.0 | 2023-05-26 | ||
| Enamine | EN300-1160297-1.0g |
1-(2-ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one |
2138063-21-3 | 1g |
$1371.0 | 2023-05-26 | ||
| Enamine | EN300-1160297-2.5g |
1-(2-ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one |
2138063-21-3 | 2.5g |
$2688.0 | 2023-05-26 | ||
| Enamine | EN300-1160297-5.0g |
1-(2-ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one |
2138063-21-3 | 5g |
$3977.0 | 2023-05-26 | ||
| Enamine | EN300-1160297-10.0g |
1-(2-ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one |
2138063-21-3 | 10g |
$5897.0 | 2023-05-26 |
1-(2-Ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 1-(2-Ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one
Introduction to 1-(2-Ethyl-5-Hydroxycyclohexyl)-3-Methyl-1,3-Diazinan-2-One (CAS No. 2138063-21-3)
The compound 1-(2-Ethyl-5-Hydroxycyclohexyl)-3-Methyl-1,3-Diazinan-2-One, identified by the CAS registry number 2138063-21-3, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of diazinanones, which are known for their diverse chemical properties and biological activities. The molecule consists of a cyclohexane ring substituted with an ethyl group at position 2 and a hydroxyl group at position 5, connected to a diazinanone moiety that includes a methyl group at position 3. This combination of functional groups and structural features makes it a subject of interest in both academic and industrial research.
Recent studies have highlighted the potential of 1-(2-Ethyl-5-Hydroxycyclohexyl)-3-Methyl-1,3-Diazinan-2-One in drug discovery and development. Researchers have explored its ability to act as a ligand for various protein targets, including enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The hydroxyl group on the cyclohexane ring plays a crucial role in hydrogen bonding interactions, which are essential for binding to these targets. Additionally, the ethyl and methyl substituents contribute to the molecule's lipophilicity, enhancing its bioavailability when administered orally.
The synthesis of this compound involves a multi-step process that combines organic synthesis techniques such as nucleophilic substitution, oxidation, and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of key intermediates in the synthesis pathway of CAS 2138063-21-3. These improvements have made the compound more accessible for further research and potential commercialization.
In terms of pharmacokinetics, studies have shown that 1-(2-Ethyl-5-Hydroxycyclohexyl)-3-Methyl-1,3-Diazinan-2-One exhibits favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes is attributed to its balanced hydrophilic-lipophilic properties. Furthermore, preliminary toxicity studies indicate that the compound has a low toxicity profile at therapeutic doses, making it a promising candidate for drug development.
The environmental impact of this compound is another area of interest. Researchers have investigated its biodegradability under various conditions and found that it undergoes rapid microbial degradation in aqueous environments. This suggests that its use in industrial applications would have minimal environmental impact if proper waste management practices are implemented.
In conclusion, 1-(2-Ethyl-5-Hydroxycyclohexyl)-3-Methyl-1,3-Diazinan-2-One (CAS No. 2138063-21-3) is a versatile compound with significant potential in pharmaceuticals and related industries. Its unique structure enables diverse interactions with biological systems, while advancements in synthesis and characterization techniques continue to enhance its utility. As research progresses, this compound is expected to play an increasingly important role in addressing unmet medical needs and advancing scientific knowledge.
2138063-21-3 (1-(2-Ethyl-5-hydroxycyclohexyl)-3-methyl-1,3-diazinan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)